Cas no 21662-13-5 (2,6-Dodecadienal,(2E,6Z)-)

• Product Name: 2,6-Dodecadienal,(2E,6Z)-
• CAS No: 21662-13-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 254811
• Update Time: 2026-05-14

2,6-Dodecadienal,(2E,6Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Dodecadienal,(2E,6Z)-
• (E,Z)-2,6-DODECADIEN-1-AL
• 2-TRANS-6-CIS-DODECADIENAL
• 2,6-DODECADIEN-1-AL
• FEMA 3637
• trans-2-cis-6-Dodecadienal
• (e,z)-6-dodecadienal
• 2-trans,6-cis-2,6-dodecadienal

• Inchi： 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h6-7,10-12H,2-5,8-9H2,1H3/b7-6-,11-10+
• InChI Key： VPEGROOEBNSCCL-MVQNEBOGSA-N
• SMILES： CCCCC/C=C/CC/C=C/C=O

Computed Properties

• Exact Mass: 180.15100
• Monoisotopic Mass: 180.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.865 g/mL at 20 °C(lit.)
• Boiling Point: 268.6°C at 760 mmHg
• Flash Point: 100 °C
• Refractive Index: n20/D 1.473
• PSA: 17.07000
• LogP: 3.65820
• FEMA: 3637 | 2-TRANS-6-CIS-DODECADIENAL

2,6-Dodecadienal,(2E,6Z)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes